Cas no 19967-75-0 (3(2H)-Benzothiazoleethanethiol)

19967-75-0 structure
Product name:3(2H)-Benzothiazoleethanethiol
3(2H)-Benzothiazoleethanethiol Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzothiazoleethanethiol
- 3-Benzothiazoleethanethiol,2,3-dihydro-(9CI)
- 2-benzothiazol-3-yl-ethanethiol
- 3-benzothiazoleethanethiol,2,3-dihydro-
- 3-Benzothiazolineethanethiol (8CI)
- AG-E-46024
- CTK0H2317
- KB-180871
- 19967-75-0
- DTXSID70668499
- 2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol
- N-(beta-mercaptoethyl)benzothiazoline
- 2-(2H-1,3-BENZOTHIAZOL-3-YL)ETHANETHIOL
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- Inchi: InChI=1S/C9H11NS2/c11-6-5-10-7-12-9-4-2-1-3-8(9)10/h1-4,11H,5-7H2
- InChI Key: HVYDWJHEMIAHDY-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(CCS)C1
Computed Properties
- Exact Mass: 197.03343
- Monoisotopic Mass: 197.03329170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 3.24
3(2H)-Benzothiazoleethanethiol Related Literature
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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